![molecular formula C20H14N2O4 B5751324 1-hydroxy-3-(4-phenoxyphenyl)-2(1H)-quinoxalinone 4-oxide](/img/structure/B5751324.png)
1-hydroxy-3-(4-phenoxyphenyl)-2(1H)-quinoxalinone 4-oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-hydroxy-3-(4-phenoxyphenyl)-2(1H)-quinoxalinone 4-oxide, also known as PQQ, is a redox cofactor that is involved in various biological processes. It was first discovered in 1979 as a growth factor for bacteria, but its importance in human health has only been recognized in recent years. PQQ has been shown to have a wide range of potential benefits, including improved cognitive function, increased energy production, and antioxidant activity.
Mechanism of Action
The mechanism of action of 1-hydroxy-3-(4-phenoxyphenyl)-2(1H)-quinoxalinone 4-oxide is not fully understood, but it is thought to involve its role as a redox cofactor. This compound can donate and accept electrons, which allows it to act as an electron carrier in various biological processes. This compound has also been shown to activate certain signaling pathways in cells, which may contribute to its beneficial effects.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects that contribute to its potential health benefits. These include:
- Increased energy production: this compound enhances the activity of enzymes involved in cellular respiration, which can lead to increased energy production.
- Improved cognitive function: this compound promotes the growth of new mitochondria in brain cells, which can improve cognitive function.
- Antioxidant activity: this compound has antioxidant activity, which may help to protect cells from damage caused by free radicals.
- Neuroprotective effects: this compound has been shown to protect neurons from damage caused by oxidative stress and other factors.
- Anti-inflammatory effects: this compound has been shown to reduce inflammation in various tissues, which may contribute to its health benefits.
Advantages and Limitations for Lab Experiments
One advantage of using 1-hydroxy-3-(4-phenoxyphenyl)-2(1H)-quinoxalinone 4-oxide in lab experiments is its versatility. This compound can be used in a variety of assays and experimental systems, which makes it a useful tool for researchers studying various biological processes. Additionally, this compound is relatively stable and easy to work with, which makes it a convenient reagent for many experiments.
One limitation of using this compound in lab experiments is its cost. This compound is a relatively expensive reagent, which may limit its use in some experiments. Additionally, this compound can be difficult to synthesize, which may limit its availability for researchers who do not have access to specialized equipment or expertise.
Future Directions
There are many potential future directions for research on 1-hydroxy-3-(4-phenoxyphenyl)-2(1H)-quinoxalinone 4-oxide. Some possible areas of focus include:
- Further studies of this compound's effects on cognitive function and brain health
- Investigation of this compound's potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's
- Studies of this compound's effects on mitochondrial function and energy metabolism
- Investigation of this compound's potential as an antioxidant and anti-inflammatory agent
- Development of new methods for synthesizing this compound that are more cost-effective and scalable
Overall, this compound is a promising compound with a wide range of potential health benefits. Further research is needed to fully understand its mechanisms of action and to explore its potential applications in various areas of medicine and biology.
Synthesis Methods
1-hydroxy-3-(4-phenoxyphenyl)-2(1H)-quinoxalinone 4-oxide can be synthesized in the laboratory using a variety of methods. One common approach involves the reaction of 2,3-diamino-5-methylpyrazine with 4-phenoxybenzaldehyde in the presence of a catalyst such as palladium on carbon. This reaction produces the intermediate 2,3-bis(4-phenoxybenzylamino)-5-methylpyrazine, which can then be oxidized to this compound using a mild oxidizing agent such as sodium hypochlorite.
Scientific Research Applications
1-hydroxy-3-(4-phenoxyphenyl)-2(1H)-quinoxalinone 4-oxide has been the subject of extensive scientific research due to its potential health benefits. Studies have shown that this compound can improve cognitive function by promoting the growth of new mitochondria in brain cells. This compound has also been shown to increase energy production by enhancing the activity of enzymes involved in cellular respiration. Additionally, this compound has antioxidant activity, which may help to protect cells from damage caused by free radicals.
Properties
IUPAC Name |
1-hydroxy-4-oxido-3-(4-phenoxyphenyl)quinoxalin-4-ium-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O4/c23-20-19(21(24)17-8-4-5-9-18(17)22(20)25)14-10-12-16(13-11-14)26-15-6-2-1-3-7-15/h1-13,25H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBEOQOJRQWNLHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)C3=[N+](C4=CC=CC=C4N(C3=O)O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.